Bromochloromethane

Specification

• CAS No.: 74-97-5
• Molecular Formula: CH2BrCl
• Molecular Weight: 129.38 g/mol
• IUPAC Name: bromo(chloro)methane
• Standard InChI: InChI=1S/CH2BrCl/c2-1-3/h1H2
• Standard InChI Key: JPOXNPPZZKNXOV-UHFFFAOYSA-N
• SMILES: C(Cl)Br
• Canonical SMILES: C(Cl)Br
• Boiling Point: 154 °F at 760 mm Hg (NTP, 1992); 68.0 °C; 68 °C; 155°F
• Colorform: Clear, colorless liquid; Colorless to pale-yellow liquid
• Flash Point: No flash or fire points by standard tests in air.
• Melting Point: -126 °F (NTP, 1992); -87.9 °C; -88 °C; -124°F

Introduction

Fundamental Characteristics and Nomenclature

Bromochloromethane, also known as chlorobromomethane or Halon 1011, is a halogenated organic compound with the molecular formula CH₂BrCl. This compound belongs to the broader category of halomethanes, which include various combinations of halogen atoms attached to a methane backbone. The compound has several synonyms in scientific and industrial contexts, including methylene chlorobromide, monochloromonobromomethane, and fluorocarbon 1011. It is assigned the CAS Registry Number 74-97-5, which serves as its unique identifier in chemical databases and regulatory frameworks.

The structural configuration of bromochloromethane consists of a central carbon atom bonded to two hydrogen atoms, one bromine atom, and one chlorine atom. This arrangement creates a molecule with specific geometric and electronic properties that influence its chemical behavior and applications. The compound's molecular weight is 129.38 g/mol, which reflects the significant contribution of the heavy halogen atoms (bromine and chlorine) to its mass.

Physical and Chemical Properties

Bromochloromethane exists as a clear, colorless to pale yellow liquid under standard conditions, characterized by a distinctive chloroform-like odor. The odor threshold has been established at approximately 400 ppm, which has implications for its detection in workplace environments.

Key Physical Properties

The compound exhibits specific physical characteristics that determine its behavior in various applications and environmental conditions. These properties are summarized in the following table:

Property	Value
Physical state	Clear, colorless to pale yellow liquid
Odor	Chloroform-like
Melting point	-88°C
Boiling point	68°C
Density	1.991 g/mL at 25°C
Vapor density	4.5 (relative to air)
Vapor pressure	115 mmHg at 20°C
Water solubility	Insoluble
Specific gravity	1.93 (H₂O:1)

The high density and vapor density indicate that bromochloromethane is heavier than water and that its vapors will tend to accumulate at ground level, which has implications for both its fire suppression capabilities and its potential hazards in confined spaces.

Chemical Reactivity

Bromochloromethane demonstrates several important reactivity patterns that influence its handling requirements and stability:

• The compound is sensitive to light and may discolor upon exposure.

• It is incompatible with strong bases and strong oxidizing agents, potentially leading to hazardous reactions.

• It reacts with active metals, including calcium, aluminum, magnesium, zinc, and their alloys.

• It can attack certain forms of plastics, rubber, and coatings, which necessitates appropriate material selection for storage and handling equipment.

These reactivity considerations are critical for establishing proper storage conditions and handling protocols for bromochloromethane in industrial and laboratory settings.

Synthesis and Production Methods

The industrial production of bromochloromethane typically employs controlled halogenation reactions under specific conditions. One documented method involves a kettle process that yields both dibromomethane and bromochloromethane as products.

Industrial Synthesis Process

The patent literature describes a synthetic approach involving carefully controlled reaction parameters:

• The reaction temperature is maintained below 40°C to ensure selectivity and product quality.

• The process involves gradual heating at a rate of 1-2°C per hour while monitoring condenser return velocity.

• The reaction typically runs for approximately 24 hours before the crude product is subjected to further processing.

• The production involves distillation steps with specific conditions: for bromochloromethane, the distillation conditions include temperatures of 90-100°C and pressures of 0.2-0.4 MPa.

This controlled synthesis approach is designed to optimize yield and purity while minimizing the formation of unwanted byproducts. The production method also involves recycling low-boiling-point substances back into the reactor, which enhances efficiency and reduces waste generation.

Toxicological Profile

Bromochloromethane exhibits significant toxicological properties that have been investigated through various experimental studies. These findings are essential for understanding the potential health risks associated with exposure to this compound.

Acute Toxicity

Studies have established specific toxicity thresholds for bromochloromethane in different animal models:

• In mice, LC₅₀ values (the concentration lethal to 50% of test subjects) range from 2268 to 2995 ppm (12,000-15,850 mg/m³) for 7-hour exposures.

• Rats showed greater tolerance, with no deaths occurring at exposures of 5000 ppm (26,460 mg/m³) for 7 hours, although 50-60% mortality was observed at 10,000 ppm (52,920 mg/m³) for 4-hour exposures.

Subchronic and Chronic Effects

Longer-term exposure studies have revealed several target organs and systems affected by bromochloromethane:

• Liver effects: Both rats and mice exhibited increased liver weights and histopathological changes following repeated exposures. In rats exposed to 490 ppm (2593 mg/m³), liver changes were characterized by small vacuoles in the parenchyma.

• Central nervous system effects: Both species demonstrated signs of CNS toxicity, including restlessness, muscular twitching, uncoordinated movements, labored respiration, and narcosis in mice, and drowsiness and unconsciousness in rats.

• Kidney effects: Histological examinations revealed fatty degeneration in the kidneys of mice exposed to 7000-17,000 mg/m³ (1323-3212 ppm) for 7 hours per day over 1-5 days.

Mutagenicity and Genotoxicity

Limited studies on the mutagenic potential of bromochloromethane have shown positive results in bacterial test systems:

• The compound induced reverse mutations in several Salmonella typhimurium strains (TA100, TA1535, TA97, TA98, and TA104) with and without metabolic activation.

• It also produced reverse mutations in Escherichia coli strain WU361089 without metabolic activation, forward mutations in E. coli Sd-4, and lambda prophage induction in E. coli K39.

These findings suggest potential genotoxic properties that warrant consideration in risk assessment and handling guidelines.

Uses and Applications

Bromochloromethane has been utilized in several specialized applications, primarily leveraging its physical and chemical properties for specific technical purposes.

Fire Suppression

The primary application of bromochloromethane has been as a fire extinguishing agent, particularly before more environmentally friendly alternatives became available. Its effectiveness stems from several key properties:

• Oxygen-depleting capabilities that help suppress combustion reactions.

• High density vapor that can effectively blanket fire sites.

• Non-flammability, which makes it suitable for use in situations where other suppressants might exacerbate fire conditions.

Environmental Implications

While the search results provided limited information on environmental aspects, it's important to note that bromochloromethane is insoluble in water and heavier than water (specific gravity 1.93), causing it to sink when released into aquatic environments. This physical behavior can influence its environmental distribution and potential impacts on aquatic ecosystems.

The compound's reactivity with certain materials and its potential to emit toxic fumes when decomposed suggest environmental persistence and degradation pathways that would require consideration in environmental risk assessments.